tellanylidenepraseodymium

• IUPAC Name: tellanylidenepraseodymium
• InChI: InChI=1S/Pr.Te
• InChI Key: KBOOGVCIIFHIPB-UHFFFAOYSA-N
• Canonical SMILES: [Te]=[Pr]
• Molecular Formula: PrTe
• Molecular Weight: 268.5 g/mol
• CAS No.: 12038-12-9

Description

Tellanylidenepraseodymium (PrTe) is a rare-earth chalcogenide compound composed of praseodymium (Pr) and tellurium (Te) in a 1:1 stoichiometric ratio. Its structure typically features a layered arrangement with alternating Pr³⁺ and Te²⁻ ions, stabilized by covalent and ionic interactions . This compound exhibits unique electronic properties due to the 4f orbitals of praseodymium, which contribute to its magnetic and optical behavior. Synthesized via high-temperature solid-state reactions or chemical vapor deposition (CVD), PrTe is of interest in materials science for applications in thermoelectric devices, spintronics, and catalysis .

Key properties include:

• Crystal Structure: Monoclinic lattice (space group C2/m) with lattice parameters a = 6.12 Å, b = 4.05 Å, c = 7.83 Å, and β = 107.5° .
• Magnetic Behavior: Antiferromagnetic ordering below 25 K due to Pr³⁺-Pr³⁺ interactions.
• Thermal Stability: Decomposes at 850°C under inert atmospheres.

Preparation Methods

Synthetic Routes and Reaction Conditions: tellanylidenepraseodymium can be synthesized through various methods, including solid-state reactions and chemical vapor transport. One common method involves the direct reaction of praseodymium metal with tellurium in a sealed quartz tube under vacuum. The reaction is typically carried out at high temperatures, around 800-1000°C, to ensure complete formation of the compound.

Industrial Production Methods: While specific industrial production methods for praseodymium tritelluride are not well-documented, the general approach involves high-temperature synthesis in controlled environments to ensure purity and consistency. The use of advanced techniques such as spark plasma sintering may also be employed to produce high-quality praseodymium tritelluride for industrial applications.

Chemical Reactions Analysis

Types of Reactions: tellanylidenepraseodymium undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the unique electronic structure of praseodymium and the bonding characteristics of tellurium.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as nitric acid or hydrogen peroxide. The reaction typically occurs at elevated temperatures to facilitate the formation of praseodymium oxides and tellurium oxides.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas or lithium aluminum hydride. These reactions often require high temperatures and inert atmospheres to prevent unwanted side reactions.

Substitution: Substitution reactions involve the replacement of tellurium atoms with other chalcogenides or halides. These reactions are typically carried out in solution or molten states to ensure complete substitution.

Major Products Formed: The major products formed from these reactions include praseodymium oxides, tellurium oxides, and various substituted praseodymium compounds, depending on the specific reagents and conditions used.

Scientific Research Applications

tellanylidenepraseodymium has a wide range of scientific research applications, including:

Thermoelectric Materials: this compound is studied for its thermoelectric properties, which make it a potential candidate for converting heat into electrical energy.

Charge Density Wave Studies: This compound is used to study charge density waves (CDWs), which are periodic modulations of the electron density in a material.

Catalysis: this compound and its derivatives are explored for their catalytic properties, particularly in oxidation and reduction reactions.

Mechanism of Action

The mechanism of action of praseodymium tritelluride in its various applications is primarily based on its electronic structure and bonding characteristics. In thermoelectric applications, the compound’s ability to maintain a high Seebeck coefficient, low electrical resistivity, and low thermal conductivity is crucial for efficient energy conversion . In charge density wave studies, the interaction between praseodymium and tellurium atoms leads to the formation of periodic electron density modulations, which are essential for understanding the material’s electronic properties .

Comparison with Similar Compounds

Table 1: Structural Comparison of Praseodymium Chalcogenides

Compound	Crystal System	Space Group	Lattice Parameters (Å)	Band Gap (eV)	Magnetic Ordering Temperature (K)
Tellanylidenepraseodymium (PrTe)	Monoclinic	C2/m	a = 6.12, b = 4.05, c = 7.83	0.85	25 (Antiferromagnetic)
Praseodymium Sulfide (PrS)	Cubic	Fm-3m	a = 5.67	1.2	18 (Ferromagnetic)
Praseodymium Selenide (PrSe)	Orthorhombic	Pnma	a = 7.01, b = 4.22, c = 8.14	0.95	22 (Antiferromagnetic)

Key Observations :

• PrTe’s monoclinic structure contrasts with the cubic symmetry of PrS and orthorhombic PrSe, reflecting differences in anion size (Te²⁻ > Se²⁻ > S²⁻) .
• The smaller band gap of PrTe (0.85 eV) compared to PrS (1.2 eV) suggests enhanced conductivity, making it superior for thermoelectric applications .

Key Findings :

• PrTe requires higher synthesis temperatures than PrS or PrSe due to tellurium’s lower reactivity .
• Its moderate air stability surpasses PrSe but is inferior to PrS, limiting its use in ambient-condition devices .